Cas no 21582-70-7 (1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one)

• Product name: 1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one
• CAS No: 21582-70-7
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5456385

1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-4-sulfanylidene-5,6,7,8-tetrahydroquinazolin-2-one
• 1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one

• Inchi： 1S/C10H14N2O2S/c13-6-5-12-8-4-2-1-3-7(8)9(15)11-10(12)14/h13H,1-6H2,(H,11,14,15)
• InChI Key： BOEGUIVLZBQPKW-UHFFFAOYSA-N
• SMILES： S=C1C2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C=2N(C(N1[H])=O)C([H])([H])C([H])([H])O[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one

Introduction to 1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one (CAS No. 21582-70-7)

1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one, with the CAS number 21582-70-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinazolinones and is characterized by its sulfur-containing moiety and hydroxyl group. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The chemical structure of 1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one consists of a quinazoline ring system fused with a six-membered ring containing a sulfur atom. The presence of the hydroxyl group on the ethyl side chain adds to its polarity and solubility properties. These characteristics are crucial for its interaction with biological targets and its potential as a drug candidate.

Recent research has focused on the pharmacological properties of 1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one. Studies have shown that this compound exhibits significant activity against various enzymes and receptors involved in disease pathways. For instance, it has been reported to have potent inhibitory effects on kinases such as PI3K and mTOR, which are key players in cellular signaling pathways associated with cancer and other proliferative disorders.

In addition to its anti-cancer properties, 1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one has also shown promise in neurodegenerative diseases. Research indicates that it can modulate the activity of certain neurotransmitter receptors and enzymes involved in neuroprotection. This makes it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one is multifaceted. It can interact with multiple targets within cells due to its structural versatility. For example, it can bind to protein kinases and inhibit their catalytic activity. Additionally, it can modulate the expression of genes involved in cell survival and apoptosis. These mechanisms contribute to its broad spectrum of biological activities.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses and exhibits promising pharmacokinetic properties. Further studies are needed to fully understand its potential as a therapeutic agent.

The synthesis of 1-(2-hydroxyethyl)-4-sulfanylidene-1,2,3,4，5，6，7，8-octahydroquinazolin-2-one involves several steps that require precise control over reaction conditions. Common synthetic routes include the condensation of appropriate precursors followed by cyclization reactions. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale.

In conclusion, 1-(2-hydroxyethyl)-4-sulfanylidene-1， 2， 3， 4， 5， 6， 7， 8-octahydroquinazolin- 2-one (CAS No. 21582-70-7) is a promising compound with diverse biological activities. Its unique chemical structure and multifaceted mechanism of action make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies will continue to elucidate its potential therapeutic applications and optimize its use in clinical settings.